Cas no 2094233-38-0 (N-{[2-(2-propoxyphenoxy)pyridin-3-yl]methyl}but-2-ynamide)
N-{[2-(2-propoxyphenoxy)pyridin-3-yl]methyl}but-2-ynamide Chemical and Physical Properties
Names and Identifiers
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- AKOS033732487
- N-[[2-(2-propoxyphenoxy)pyridin-3-yl]methyl]but-2-ynamide
- N-{[2-(2-propoxyphenoxy)pyridin-3-yl]methyl}but-2-ynamide
- EN300-6644716
- 2094233-38-0
- Z2013180455
-
- Inchi: 1S/C19H20N2O3/c1-3-8-18(22)21-14-15-9-7-12-20-19(15)24-17-11-6-5-10-16(17)23-13-4-2/h5-7,9-12H,4,13-14H2,1-2H3,(H,21,22)
- InChI Key: HNJFDOLLDZXQHF-UHFFFAOYSA-N
- SMILES: O(CCC)C1C=CC=CC=1OC1C(=CC=CN=1)CNC(C#CC)=O
Computed Properties
- Exact Mass: 324.14739250g/mol
- Monoisotopic Mass: 324.14739250g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 7
- Complexity: 454
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 60.4Ų
N-{[2-(2-propoxyphenoxy)pyridin-3-yl]methyl}but-2-ynamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6644716-1.0g |
N-{[2-(2-propoxyphenoxy)pyridin-3-yl]methyl}but-2-ynamide |
2094233-38-0 | 95.0% | 1.0g |
$0.0 | 2025-03-13 |
N-{[2-(2-propoxyphenoxy)pyridin-3-yl]methyl}but-2-ynamide Related Literature
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on N-{[2-(2-propoxyphenoxy)pyridin-3-yl]methyl}but-2-ynamide
Introduction to N-{[2-(2-propoxyphenoxy)pyridin-3-yl]methyl}but-2-ynamide (CAS No. 2094233-38-0)
N-{[2-(2-propoxyphenoxy)pyridin-3-yl]methyl}but-2-ynamide, a compound with the CAS number 2094233-38-0, is a novel and promising molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound is characterized by its unique structural features, which include a propoxyphenoxy moiety and a but-2-ynamide group, making it an intriguing candidate for various biological applications.
The chemical structure of N-{[2-(2-propoxyphenoxy)pyridin-3-yl]methyl}but-2-ynamide consists of a pyridine ring substituted with a 2-propoxyphenoxy group and a but-2-ynamide moiety attached to the methyl group. This combination of functional groups imparts specific properties that are of interest in pharmaceutical research, particularly in the context of receptor binding and enzyme inhibition.
Recent studies have highlighted the potential of N-{[2-(2-propoxyphenoxy)pyridin-3-yl]methyl}but-2-ynamide in various therapeutic areas. One notable application is its role as a potential inhibitor of specific enzymes involved in inflammatory pathways. In vitro experiments have demonstrated that this compound exhibits selective inhibition of cyclooxygenase (COX) enzymes, which are key targets for the development of anti-inflammatory drugs.
In addition to its anti-inflammatory properties, N-{[2-(2-propoxyphenoxy)pyridin-3-yl]methyl}but-2-ynamide has shown promise in neurodegenerative disease research. Studies have indicated that this compound can modulate certain neurotransmitter systems, potentially offering therapeutic benefits for conditions such as Alzheimer's disease and Parkinson's disease. The ability to cross the blood-brain barrier and interact with specific receptors makes it an attractive candidate for further investigation in this area.
The pharmacokinetic profile of N-{[2-(2-propoxyphenoxy)pyridin-3-yl]methyl}but-2-ynamide has also been studied extensively. Initial findings suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its potential use as an oral medication. The compound's stability under physiological conditions and its low toxicity profile further support its suitability for clinical development.
Clinical trials are currently underway to evaluate the safety and efficacy of N-{[2-(2-propoxyphenoxy)pyridin-3-yl]methyl}but-2-ynamide in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings provide a strong foundation for advancing to phase II trials, where the therapeutic potential of the compound will be further assessed.
Beyond its direct therapeutic applications, N-{[2-(2-propoxyphenoxy)pyridin-3-yl]methyl}but-2-ynamide has also been explored as a tool compound in basic research. Its unique chemical structure and biological activity make it a valuable probe for investigating the mechanisms underlying various diseases and physiological processes. Researchers are using this compound to gain insights into receptor-ligand interactions, signaling pathways, and cellular responses.
In conclusion, N-{[2-(2-propoxyphenoxy)pyridin-3-yl]methyl}but-2-ynamide (CAS No. 2094233-38-0) represents a significant advancement in the field of medicinal chemistry. Its diverse biological activities, favorable pharmacokinetic properties, and promising clinical data position it as a promising candidate for further development as a therapeutic agent. Ongoing research continues to uncover new applications and mechanisms of action, contributing to our understanding of this intriguing molecule and its potential impact on human health.
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